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Compound of Interest

Compound Name: 5-Fluoro-2,3-dihydrobenzofuran

Cat. No.: B1344187

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of novel compounds is paramount. This technical guide
addresses the melting and boiling points of 5-Fluoro-2,3-dihydrobenzofuran, a molecule of
interest in medicinal chemistry. Despite a comprehensive search of available scientific literature
and chemical databases, specific experimentally determined melting and boiling points for the
parent compound, 5-Fluoro-2,3-dihydrobenzofuran, are not readily available.

While data for the specific target molecule is elusive, information on various derivatives of 5-
Fluoro-2,3-dihydrobenzofuran is accessible. These derivatives, which feature additional
functional groups, exhibit a range of melting and boiling points. It is crucial to note that these
values are not representative of the parent compound, as the nature and position of
substituents significantly influence these physical properties.

Data on Related Compounds

To provide context for the anticipated properties of 5-Fluoro-2,3-dihydrobenzofuran, the
following table summarizes the available data for several of its derivatives. This information is
intended for comparative purposes only and should not be used as a substitute for
experimental data on the target compound.
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Compound Name CAS Number Melting Point (°C) Boiling Point (°C)
5-Fluoro-2,3-

dihydrobenzofuran-7- 245762-37-2 Data not available Data not available
ol

5-Fluoro-2,3-

dihydrobenzofuran-2- 89197-63-7 Data not available Data not available

carboxylic acid

(3S)-5-Fluoro-2,3-

dihydro-1-benzofuran-  1228571-72-9 Data not available Data not available
3-amine

5-Fluoro-2,3-

dihydrobenzofuran-3- 60770-60-7 Data not available Data not available

ol

Note: The absence of specific melting and boiling point data in publicly accessible databases
for these derivatives highlights the novelty and specialized nature of this class of compounds.

Experimental Protocols

Detailed experimental protocols for the determination of melting and boiling points are
standardized procedures in organic chemistry.

Melting Point Determination: The melting point of a solid compound is typically determined
using a capillary melting point apparatus. A small, powdered sample of the crystalline material
is packed into a thin-walled capillary tube, which is then placed in the heating block of the
apparatus. The temperature is gradually increased, and the range from which the substance
begins to melt to when it becomes completely liquid is recorded as the melting point range. The
sharpness of the melting point range is an indicator of the purity of the compound.

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor
pressure equals the pressure of the gas above it. For small quantities of a substance, the
boiling point can be determined using techniques such as micro-boiling point determination.
This involves placing a small amount of the liquid in a tube with an inverted capillary tube. The
setup is heated, and the temperature at which a steady stream of bubbles emerges from the
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inverted capillary is recorded as the boiling point. The pressure at which the measurement is
taken must also be recorded, as boiling point is pressure-dependent.

Logical Relationship of Physicochemical Properties

The physical properties of a molecule like 5-Fluoro-2,3-dihydrobenzofuran are intrinsically
linked to its molecular structure. The addition of functional groups, as seen in its derivatives,
alters intermolecular forces, which in turn affects properties like melting and boiling points.
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Caption: Logical flow from molecular structure to physical properties.

Conclusion
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While specific experimental data for the melting and boiling points of 5-Fluoro-2,3-
dihydrobenzofuran are not currently available in the public domain, an understanding of its
structure and the properties of its derivatives allows for informed estimations. For drug
development professionals, it is imperative to synthesize and characterize this compound to
experimentally determine its physicochemical properties. This foundational data is critical for all
subsequent stages of research and development, including formulation, toxicology, and
pharmacokinetic studies. The absence of this data in the literature suggests an opportunity for
novel research and publication.

 To cite this document: BenchChem. [5-Fluoro-2,3-dihydrobenzofuran: An Analysis of
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344187#melting-point-and-boiling-point-of-5-fluoro-
2-3-dihydrobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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